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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrovin hydrochloride, a nitrofuran derivative, is recognized for its antibacterial properties
and has been utilized as a growth promoter in veterinary medicine. Emerging research has
also highlighted its potential as an anticancer agent, operating through a unique mechanism of
inducing ROS-mediated paraptosis-like cell death by targeting thioredoxin reductase 1 (TrxR1).
This technical guide provides a comprehensive overview of the chemical properties of Nitrovin
hydrochloride, including its physicochemical characteristics, synthesis, analytical
methodologies, and a detailed examination of its mechanism of action. The information is
curated to support researchers and professionals in drug development in their understanding
and potential application of this compound.

Chemical and Physical Properties

Nitrovin hydrochloride is an orange to dark brown solid.[1] Its fundamental chemical and
physical properties are summarized in the table below.
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Property

Value Source

IUPAC Name

2-[1,5-bis(5-nitrofuran-2-

l)penta-1,4-dien-3-
Y _)p ) o PubChem
ylideneamino]guanidine;hydroc

hloride

Synonyms

1,5-Bis(5-nitro-2-furyl)penta-

1,4-dien-3-one

amidinohydrazone CymitQuimica
hydrochloride, Payzone,

Panazon

CAS Number

2315-20-0 ChemicalBook

Molecular Formula

C14H13CINeOs PubChem

Molecular Weight

396.74 g/mol PubChem

Melting Point

280°C (with decomposition) ChemicalBook

Solubility

Slightly soluble in DMSO.

Almost insoluble in water and

ether. Soluble in ethanol, ChemicalBook, ChemBK
dimethylformamide, and

pyridine.

pKa (estimated)

The guanidinium group is a
strong base, with the pKa of
guanidine itself being 13.6. In
arginine, the guanidinium

group has a pKa of 13.8. While o o
Wikipedia, RSC Publishing,

an experimental value for
PMC

Nitrovin is not readily available,
the guanidino group in Nitrovin
hydrochloride is expected to
be a strong base with a high

pKa.

Storage

Inert atmosphere, 2-8°C ChemicalBook
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Synthesis and Analysis
Synthesis Protocol

A likely synthetic route for Nitrovin hydrochloride involves a two-step process, starting with
the synthesis of the precursor 1,5-bis(5-nitro-2-furyl)penta-1,4-dien-3-one, followed by its
condensation with aminoguanidine hydrochloride.

Step 1: Synthesis of 1,5-bis(5-nitro-2-furyl)penta-1,4-dien-3-one

This precursor can be synthesized via a Claisen-Schmidt condensation reaction between 5-
nitrofurfural and acetone in the presence of a base, such as sodium hydroxide, in an alcoholic
solvent.

Experimental Workflow: Synthesis of Precursor
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Caption: Workflow for the synthesis of the Nitrovin precursor.

Step 2: Synthesis of Nitrovin Hydrochloride
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Nitrovin hydrochloride is synthesized by the condensation of 1,5-bis(5-nitro-2-furyl)penta-1,4-
dien-3-one with aminoguanidine hydrochloride, catalyzed by hydrochloric acid in ethanol.[2]
This reaction can be efficiently carried out under ultrasound irradiation, leading to higher yields
and shorter reaction times.[2]

Experimental Protocol: Synthesis of Nitrovin Hydrochloride

e To a solution of 1,5-bis(5-nitro-2-furyl)penta-1,4-dien-3-one in ethanol, add aminoguanidine
hydrochloride.

e Add a catalytic amount of concentrated hydrochloric acid.

e Subject the reaction mixture to ultrasound irradiation at 35-37°C for 1.5 hours.[2]
e The product precipitates out of the solution.

o Collect the solid product by filtration.

e Wash the product with ethanol.

e Dry the product to obtain Nitrovin hydrochloride.

Analytical Methodology

The determination of Nitrovin residues in biological matrices is typically performed using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: LC-MS/MS Analysis of Nitrovin
e Sample Preparation:
o Homogenize the sample matrix (e.g., tissue).

o Perform an extraction with a suitable organic solvent, such as a mixture of ethyl acetate
and acetonitrile.

o The extract is then purified, often using solid-phase extraction (SPE).

e LC-MS/MS Conditions:
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o Chromatographic Separation: A reverse-phase C18 column is commonly used. The mobile
phase typically consists of a gradient of acetonitrile and water with an acidic modifier like
formic acid.

o Mass Spectrometric Detection: Electrospray ionization (ESI) in positive ion mode is
employed. Detection is achieved through multiple reaction monitoring (MRM) of specific
precursor-to-product ion transitions for Nitrovin.

Mechanism of Action: Targeting TrxR1 and Inducing
Paraptosis

Nitrovin hydrochloride exerts its biological effects, including its anticancer activity, through a
distinct mechanism involving the inhibition of thioredoxin reductase 1 (TrxR1) and the
subsequent induction of a non-apoptotic form of programmed cell death known as paraptosis.

Inhibition of Thioredoxin Reductase 1 (TrxR1)

TrxR1 is a key enzyme in the cellular antioxidant system, responsible for maintaining the
reduced state of thioredoxin (Trx). By inhibiting TrxR1, Nitrovin hydrochloride disrupts the
cellular redox balance, leading to an accumulation of reactive oxygen species (ROS).

ROS-Mediated Paraptosis-like Cell Death

The excessive generation of ROS triggers a cascade of events leading to paraptosis, a form of
programmed cell death characterized by extensive cytoplasmic vacuolization originating from
the endoplasmic reticulum (ER) and mitochondria.[3][4][5]

Signaling Pathway: Nitrovin-Induced Paraptosis
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Caption: Signaling pathway of Nitrovin-induced paraptosis.

Key molecular events in this pathway include:

o MAPK Activation: The increase in ROS leads to the activation of mitogen-activated protein
kinases (MAPKS), including extracellular signal-regulated kinase 1/2 (ERK1/2) and c-Jun N-
terminal kinase (JNK).[3]
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e ER and Mitochondrial Swelling: A hallmark of paraptosis is the extensive swelling of the
endoplasmic reticulum and mitochondria, which contributes to the formation of large
cytoplasmic vacuoles.[4][5]

o ATP Depletion: The mitochondrial dysfunction associated with paraptosis can lead to a
depletion of intracellular ATP.[6]

Stability

While detailed quantitative stability studies under various pH and temperature conditions are
not extensively documented in publicly available literature, general storage recommendations
suggest keeping Nitrovin hydrochloride in an inert atmosphere at 2-8°C to ensure its stability.
[1] As with many organic compounds, exposure to high temperatures, extreme pH, and light
may lead to degradation. The stability of agueous solutions can be influenced by factors such
as pH and the presence of metal ions, which can catalyze degradation.[7]

Conclusion

Nitrovin hydrochloride is a compound with established antibacterial properties and significant
potential as an anticancer agent. Its unique mechanism of action, centered on the inhibition of
TrxR1 and the induction of ROS-mediated paraptosis, offers a promising avenue for the
development of novel cancer therapies, particularly for tumors resistant to traditional apoptotic
cell death pathways. This technical guide provides foundational chemical and biological
information to aid researchers in further exploring the therapeutic applications of Nitrovin
hydrochloride. Further studies are warranted to fully elucidate its stability profile and to obtain
a precise experimental pKa value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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